Cas no 18945-81-8 (5-Iodothiophene-2-carbonitrile)
18945-81-8 structure
Product Name:5-Iodothiophene-2-carbonitrile
CAS No:18945-81-8
MF:C5H2INS
MW:235.045551776886
MDL:MFCD14584473
CID:98221
PubChem ID:10857405
Update Time:2025-04-18
5-Iodothiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodothiophene-2-carbonitrile
- 2-Thiophenecarbonitrile,5-iodo-
- 5-iodo-2-Thiophenecarbonitrile
- 2-Cyano-5-iodothiophene
- 2-Iod-5-cyanothiophen
- 2-iodo-5-cyanothiophene
- 5-iodo-thiophene-2-carbonitrile
- 2-Thiophenecarbonitrile, 5-iodo-
- C5H2INS
- C12H14O2S
- 6376AD
- 9875AA
- FCH1385119
- AX8237941
- 945I818
- Z2234185614
- CS-0112255
- Z1269163165
- C73627
- SCHEMBL8791685
- EN300-227401
- MFCD14584473
- FT-0760223
- 18945-81-8
- AS-60840
- DTXSID00446121
- AKOS015909904
- DB-065693
-
- MDL： MFCD14584473
- Inchi： 1S/C5H2INS/c6-5-2-1-4(3-7)8-5/h1-2H
- InChI Key： DCTRQPYCGCNWBN-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C#N)S1
Computed Properties
- Exact Mass: 234.89500
- Monoisotopic Mass: 234.89527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 2.3
Experimental Properties
- Density: 2.14
- Boiling Point: 262.867 °C at 760 mmHg
- Flash Point: 112.778 °C
- PSA: 52.03000
- LogP: 2.22438
5-Iodothiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CA337-100mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 95+% | 100mg |
890CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CA337-250mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 95+% | 250mg |
1963CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CA337-200mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 95+% | 200mg |
1248.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CA337-50mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 95+% | 50mg |
501.0CNY | 2021-07-10 | |
| Chemenu | CM199851-1g |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 95% | 1g |
$408 | 2021-08-05 | |
| TRC | I728608-10mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I728608-50mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | I728608-100mg |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 100mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM199851-1g |
5-Iodothiophene-2-carbonitrile |
18945-81-8 | 95% | 1g |
$416 | 2023-01-19 | |
| abcr | AB514660-250 mg |
5-Iodothiophene-2-carbonitrile, 95%; . |
18945-81-8 | 95% | 250MG |
€292.40 | 2023-02-02 |
5-Iodothiophene-2-carbonitrile Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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